2-(dimethylphosphoryl)propan-2-ol
Overview
Description
2-(Dimethylphosphoryl)propan-2-ol (DMP) is a versatile and widely used organophosphorus compound in a variety of scientific research and laboratory experiments. It is a colorless liquid with a boiling point of 166°C and a melting point of -80°C. It is soluble in most organic solvents and is often used in the synthesis of other compounds.
Scientific Research Applications
2-(dimethylphosphoryl)propan-2-ol is used in a variety of scientific research applications, including the synthesis of other organophosphorus compounds, the preparation of esters, and the synthesis of polymers. It is also used in the synthesis of pharmaceuticals and agrochemicals, and as a reactant in the synthesis of dyes and pigments.
Mechanism of Action
2-(dimethylphosphoryl)propan-2-ol is an organophosphorus compound that acts as an inhibitor of cholinesterase enzymes, which are responsible for breaking down acetylcholine in the body. Acetylcholine is a neurotransmitter that is involved in the transmission of nerve impulses throughout the body. By inhibiting the action of cholinesterase enzymes, 2-(dimethylphosphoryl)propan-2-ol increases the levels of acetylcholine in the body, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
The effects of 2-(dimethylphosphoryl)propan-2-ol on the body depend on the amount and duration of exposure. At low doses, 2-(dimethylphosphoryl)propan-2-ol can act as a stimulant, increasing alertness and improving cognitive function. At higher doses, it can cause a variety of symptoms, including muscle weakness, nausea, vomiting, dizziness, and confusion. Prolonged exposure to 2-(dimethylphosphoryl)propan-2-ol can lead to organ damage, respiratory failure, and death.
Advantages and Limitations for Lab Experiments
2-(dimethylphosphoryl)propan-2-ol is a versatile compound that is widely used in laboratory experiments. It is relatively easy to synthesize and can be used in a variety of reactions. However, it can be toxic if not handled properly and should be used with caution. It is also flammable and should be stored in a cool, dry place away from heat and flame.
Future Directions
The use of 2-(dimethylphosphoryl)propan-2-ol in scientific research and laboratory experiments is a rapidly growing field. Potential future directions include the development of new synthesis methods, the investigation of its effects on other biochemical pathways, and the development of new applications. Other potential future directions include the study of its effects on the environment and the development of safer methods of handling and storage.
Synthesis Methods
2-(dimethylphosphoryl)propan-2-ol can be synthesized by several methods, including the reaction of dimethylphosphite with 2-propanol in the presence of an acid catalyst. This reaction is typically carried out at temperatures between 100-120°C and results in a yield of 85-95%. Another method involves the reaction of dimethylphosphite with 2-propanol in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide, at temperatures of 80-100°C. This reaction yields a product with a purity of 95-98%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(dimethylphosphoryl)propan-2-ol involves the reaction of 2-propanol with dimethylphosphoryl chloride in the presence of a base.", "Starting Materials": [ "2-propanol", "dimethylphosphoryl chloride", "base (such as triethylamine or pyridine)" ], "Reaction": [ "Add dimethylphosphoryl chloride dropwise to 2-propanol in the presence of a base.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with an organic solvent.", "Purify the product by distillation or column chromatography." ] } | |
CAS RN |
53314-38-8 |
Molecular Formula |
C5H13O2P |
Molecular Weight |
136.1 |
Purity |
95 |
Origin of Product |
United States |
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